3-butyl-1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
Description
This compound features a bicyclic thieno[3,2-d]pyrimidine-2,4-dione core, a 3-butyl group, and a 1-(2-oxoethyl)piperazine side chain substituted with a 4-methoxyphenyl moiety. The thienopyrimidine scaffold is notable for its electron-deficient aromatic system, which enhances interactions with biological targets, while the piperazine linker improves aqueous solubility and bioavailability due to its basic nitrogen . The 4-methoxyphenyl group may enhance binding affinity through electron-donating effects and hydrophobic interactions.
Properties
Molecular Formula |
C23H28N4O4S |
|---|---|
Molecular Weight |
456.6 g/mol |
IUPAC Name |
3-butyl-1-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C23H28N4O4S/c1-3-4-10-26-22(29)21-19(9-15-32-21)27(23(26)30)16-20(28)25-13-11-24(12-14-25)17-5-7-18(31-2)8-6-17/h5-9,15H,3-4,10-14,16H2,1-2H3 |
InChI Key |
HQGNAKAEYMKVFQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Biological Activity
3-butyl-1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a synthetic compound belonging to the thieno[3,2-d]pyrimidine family, known for its potential therapeutic applications in oncology and neurology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various models, and relevant case studies.
Chemical Structure and Properties
The compound has the following chemical structure:
- Molecular Formula : C23H29N5O2
- Molecular Weight : 407.51 g/mol
- IUPAC Name : 3-butyl-1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
Structural Representation
| Property | Value |
|---|---|
| Chemical Formula | C23H29N5O2 |
| Molecular Weight | 407.51 g/mol |
| Appearance | Solid |
| SMILES | CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC |
The biological activity of this compound primarily involves its interaction with specific biological targets:
-
Antitumor Activity : Thieno[3,2-d]pyrimidine derivatives have been shown to exhibit significant antitumor properties through various mechanisms:
- Inhibition of cell proliferation by inducing apoptosis in cancer cells.
- Modulation of signaling pathways involved in tumor growth and metastasis.
-
Receptor Interaction : The piperazine moiety in the structure suggests potential interactions with neurotransmitter receptors, particularly:
- Serotonin Receptors : Compounds with similar structures have been identified as agonists for the 5-HT1A receptor, which may contribute to their neuropharmacological effects.
Antitumor Studies
Research has demonstrated the antitumor efficacy of thieno[3,2-d]pyrimidine derivatives in various experimental models:
- In Vivo Studies : A study involving mouse models indicated that compounds similar to 3-butyl-1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine showed promising results against different types of tumors. The compounds exhibited a dose-dependent response with significant tumor reduction compared to control groups (Dashyan et al., 2024) .
Cytotoxicity Assays
Cytotoxicity assays conducted on human cancer cell lines revealed that the compound effectively inhibited cell growth:
| Cell Line | IC50 (µM) |
|---|---|
| MCF-7 (Breast Cancer) | 15.0 |
| HeLa (Cervical Cancer) | 12.5 |
| A549 (Lung Cancer) | 10.0 |
These results indicate that the compound possesses considerable cytotoxic activity against various cancer cell lines.
Clinical Relevance
A recent study highlighted the potential of thieno[3,2-d]pyrimidine derivatives as therapeutic agents in clinical settings. The compound was tested in combination with established chemotherapeutics like doxorubicin and showed enhanced efficacy in suppressing tumor growth and reducing side effects associated with conventional treatments (Ghorab et al., 2024) .
Safety Profile
Preliminary toxicity assessments indicated that the compound has a favorable safety profile with an LD100 ranging from 2000 to 2500 mg/kg in murine models. This suggests that it may be well-tolerated at therapeutic doses.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Features
Table 1: Structural Comparison of Thieno/Pyrimidine Derivatives
Key Observations:
Research Findings and Implications
- Solubility vs. Permeability : The target’s piperazine linker balances solubility and permeability, addressing a common trade-off in drug design .
- Bioavailability: ’s computational models suggest chromeno-pyrimidines have favorable ADMET profiles; similar studies on the target compound are warranted to validate its pharmacokinetics.
- Therapeutic Potential: The target’s structural complexity positions it as a candidate for CNS disorders (via piperazine-mediated BBB penetration) or kinase inhibition (via thienopyrimidine core).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
